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Compound of Interest

Compound Name: (S)-Mirtazapine-d3

Cat. No.: B15615851 Get Quote

(S)-Mirtazapine-d3, a deuterated analog of (S)-Mirtazapine, serves as a critical tool for

researchers, scientists, and drug development professionals. Its primary application lies in its

use as an internal standard for the precise quantification of mirtazapine and its metabolites in

various biological matrices. This stable isotope-labeled compound is indispensable for high-

throughput bioanalytical assays, particularly those employing liquid chromatography-tandem

mass spectrometry (LC-MS/MS), ensuring the accuracy and reliability of pharmacokinetic and

metabolic studies.

Application Notes
(S)-Mirtazapine-d3 is the S(+)-enantiomer of Mirtazapine, a tetracyclic antidepressant.

Mirtazapine's therapeutic effect is attributed to its antagonist activity at central α2-adrenergic

auto- and heteroreceptors, and its blockade of 5-HT2 and 5-HT3 receptors.[1][2][3][4][5] This

dual mechanism enhances noradrenergic and 5-HT1A-mediated serotonergic

neurotransmission.[1][2][3][4] The metabolism of mirtazapine is extensive, primarily carried out

by cytochrome P450 enzymes CYP1A2, CYP2D6, and CYP3A4, leading to the formation of

metabolites such as N-desmethylmirtazapine.[1][3][6][7]

Due to its structural similarity and distinct mass, (S)-Mirtazapine-d3 is an ideal internal

standard for quantitative bioanalysis.[8] Its use mitigates variability introduced during sample

preparation and analysis, such as extraction inconsistencies and matrix effects, thereby

improving the precision and accuracy of the analytical method.

Key Applications:
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Internal Standard in Bioanalytical Methods: The primary application of (S)-Mirtazapine-d3 is

as an internal standard in LC-MS/MS assays for the quantification of mirtazapine and its

metabolites in biological samples like plasma and serum.[8][9] This is crucial for therapeutic

drug monitoring, pharmacokinetic studies, and bioequivalence studies.[6][10]

Metabolic Studies: It can be used as a tracer in studies investigating the metabolic pathways

of mirtazapine.[8]

High-Throughput Screening Support: While not a screening compound itself, (S)-
Mirtazapine-d3 is vital in the downstream bioanalytical workflows that support high-

throughput screening campaigns for new central nervous system drugs. After identifying

potential "hits" from a primary screen, accurate quantification of these compounds and their

metabolic stability are essential for lead optimization, a process where (S)-Mirtazapine-d3
would be used to quantify the parent compound, mirtazapine, in comparative studies.

Quantitative Data Summary
The following tables summarize typical data generated during the validation of a high-

throughput bioanalytical method for mirtazapine using (S)-Mirtazapine-d3 as an internal

standard.

Table 1: Calibration Curve for Mirtazapine in Human Plasma

Analyte Calibration Range (ng/mL) Correlation Coefficient (r²)

Mirtazapine 0.1 - 100.0 ≥ 0.999

N-desmethylmirtazapine 0.1 - 100.0 ≥ 0.999

Table 2: Precision and Accuracy for Mirtazapine Quantification
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Analyte QC Level
Concentrati
on (ng/mL)

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

Accuracy
(%RE)

Mirtazapine Low 0.3 < 5 < 5 ± 10

Medium 50 < 5 < 5 ± 10

High 80 < 5 < 5 ± 10

N-

desmethylmir

tazapine

Low 0.3 < 5 < 5 ± 10

Medium 50 < 5 < 5 ± 10

High 80 < 5 < 5 ± 10

%RSD: Relative Standard Deviation; %RE: Relative Error

Experimental Protocols
Protocol 1: High-Throughput Quantification of
Mirtazapine in Human Plasma using LC-MS/MS
This protocol outlines a standard procedure for the extraction and analysis of mirtazapine from

human plasma, suitable for a high-throughput environment.

1. Materials and Reagents:

(S)-Mirtazapine-d3 (Internal Standard)

Mirtazapine and N-desmethylmirtazapine reference standards

Human plasma (with anticoagulant)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)
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Formic acid

96-well plates

Centrifuge capable of handling 96-well plates

LC-MS/MS system

2. Sample Preparation (Protein Precipitation):

Arrange plasma samples, calibration standards, and quality control samples in a 96-well

plate.

To 50 µL of each sample, add 10 µL of the internal standard working solution ((S)-
Mirtazapine-d3, 100 ng/mL in methanol).

Add 150 µL of cold acetonitrile to each well to precipitate proteins.

Seal the plate and vortex for 2 minutes.

Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

Transfer 100 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate the analytes from matrix components (e.g., 5% B

to 95% B over 2 minutes).

Flow Rate: 0.4 mL/min
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Injection Volume: 5 µL

Mass Spectrometry (MS/MS):

Ionization: Electrospray Ionization (ESI), positive mode

Detection: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Mirtazapine: Q1/Q3 (e.g., m/z 266.2 -> 201.1)

N-desmethylmirtazapine: Q1/Q3 (e.g., m/z 252.2 -> 195.1)

(S)-Mirtazapine-d3: Q1/Q3 (e.g., m/z 269.2 -> 204.1)

4. Data Analysis:

Integrate the peak areas for the analytes and the internal standard.

Calculate the peak area ratio (analyte/internal standard).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of the unknown samples from the calibration curve.

Visualizations
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Caption: Metabolic pathway of Mirtazapine.
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Caption: High-throughput bioanalytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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